Cas no 1267793-69-0 (3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine)

• Product Name: 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine
• CAS No: 1267793-69-0
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 5207324
• Update Time: 2025-06-07

3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine
• [6-(2,5-Dimethoxy-phenyl)-pyridazin-3-yl]-hydrazine

• Inchi： 1S/C12H14N4O2/c1-17-8-3-5-11(18-2)9(7-8)10-4-6-12(14-13)16-15-10/h3-7H,13H2,1-2H3,(H,14,16)
• InChI Key： LHLIHBWYBPVAPU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1=CC=C(NN)N=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 1
• Topological Polar Surface Area: 82.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine

Professional Introduction to Compound with CAS No 1267793-69-0 and Product Name 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine

The compound with the CAS number 1267793-69-0 and the product name 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine incorporates a pyridazine core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. This core is further functionalized with a 2,5-dimethoxyphenyl group and a hydrazinyl moiety, which contribute to the compound's distinct chemical properties and biological activities.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridazine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The presence of the hydrazinyl group in 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine is particularly noteworthy, as hydrazine-based structures are often associated with significant biological activity. This moiety can participate in various chemical reactions, including nucleophilic addition and condensation reactions, which are crucial for drug design and synthesis.

One of the most compelling aspects of 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine is its potential as a scaffold for developing novel therapeutic agents. The combination of the 2,5-dimethoxyphenyl group and the pyridazine core provides a rich platform for further chemical modification. Researchers have been exploring various derivatives of this compound to enhance its pharmacological efficacy and reduce potential side effects. The dimethoxyphenyl group, in particular, is known for its ability to modulate receptor binding and enzyme activity, making it an attractive component for drug design.

Recent studies have highlighted the importance of hydrazine-based compounds in medicinal chemistry. These studies have demonstrated that hydrazinylpyridazines can exhibit potent inhibitory effects on several target enzymes and receptors involved in disease pathways. For instance, research has shown that derivatives of pyridazine can inhibit kinases and other enzymes that play a role in cancer progression. The compound 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine is being investigated as a potential lead compound for further development into novel anticancer agents.

The structural features of 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine also make it an interesting candidate for studying molecular interactions at the atomic level. Computational chemistry techniques have been employed to model the binding interactions of this compound with biological targets such as enzymes and receptors. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity. Understanding these interactions at a detailed level is crucial for optimizing the compound's pharmacological properties and developing effective therapeutic strategies.

In addition to its potential therapeutic applications, 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine has also been explored for its role in chemical biology research. The compound's unique structure allows researchers to investigate various biochemical pathways and mechanisms. For example, it has been used to study the effects of different functional groups on enzyme activity and receptor binding. These studies contribute to our understanding of how small molecules interact with biological systems and can inform the design of future drugs.

The synthesis of 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the pyridazine core and introduce the necessary functional groups. The use of catalytic methods has also been explored to improve reaction efficiency and reduce byproduct formation. These synthetic approaches are critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

As research continues to uncover new applications for pyridazine derivatives like 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine, it is expected that this compound will play an increasingly important role in pharmaceutical development. The combination of its unique structural features and promising biological activities makes it a valuable asset in drug discovery efforts. Future studies will likely focus on further optimizing its pharmacological properties and exploring new therapeutic indications.

The impact of compounds like 3-(2,5-Dimethoxyphenyl)-6-hydrazinylpyridazine extends beyond academic research; they represent significant progress in the quest for novel therapeutics that can address unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds such as this one will be instrumental in developing innovative treatment strategies. The ongoing investigation into pyridazine derivatives underscores their importance as versatile scaffolds for drug discovery.